Cas no 1396848-90-0 (N-[3-(difluoromethoxy)phenyl]-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-[3-(difluoromethoxy)phenyl]-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396848-90-0
• MF: C₁₅H₁₀F₃N₅O₂
• MW: 349.267412662506
• CID: 5905103
• PubChem ID: 71791475
• Update Time: 2025-08-05

N-[3-(difluoromethoxy)phenyl]-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(difluoromethoxy)phenyl]-2-(4-fluorophenyl)tetrazole-5-carboxamide
• N-[3-(difluoromethoxy)phenyl]-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• F6237-1915
• AKOS024541428
• CCG-299616
• 1396848-90-0
• N-(3-(difluoromethoxy)phenyl)-2-(4-fluorophenyl)-2H-tetrazole-5-carboxamide

• Inchi： 1S/C15H10F3N5O2/c16-9-4-6-11(7-5-9)23-21-13(20-22-23)14(24)19-10-2-1-3-12(8-10)25-15(17)18/h1-8,15H,(H,19,24)
• InChI Key： UIJQFHKNSOLMGH-UHFFFAOYSA-N
• SMILES： N1=C(C(NC2=CC=CC(OC(F)F)=C2)=O)N=NN1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 349.07865906g/mol
• Monoisotopic Mass: 349.07865906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[3-(difluoromethoxy)phenyl]-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Professional Introduction to N-[3-(difluoromethoxy)phenyl]-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396848-90-0)

N-[3-(difluoromethoxy)phenyl]-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1396848-90-0, represents a novel molecular structure with potential applications in the development of therapeutic agents. The unique combination of fluorine-containing aromatic rings and a tetrazole core makes this molecule a subject of intense interest for researchers exploring new pharmacophores.

The chemical structure of N-[3-(difluoromethoxy)phenyl]-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide incorporates several key functional groups that contribute to its distinctive properties. The difluoromethoxy group at the 3-position of the phenyl ring introduces electron-withdrawing effects and enhances lipophilicity, while the 4-fluorophenyl moiety at the 2-position contributes to metabolic stability and binding affinity. The tetrazole ring serves as a critical pharmacophore, known for its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on tetrazole-containing compounds due to their broad spectrum of biological activities. Tetrazoles have been demonstrated to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them valuable candidates for drug discovery. The presence of both fluorine atoms in the structure of N-[3-(difluoromethoxy)phenyl]-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide further enhances its potential by improving solubility and bioavailability.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the difluoromethoxy group necessitates specialized fluorination techniques, while the attachment of the 4-fluorophenyl group demands careful consideration to maintain structural integrity. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological profile of N-[3-(difluoromethoxy)phenyl]-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide has been extensively studied in vitro and in vivo. Preclinical studies have revealed promising results in terms of its ability to modulate key biological pathways associated with various diseases. For instance, the compound has shown potential in inhibiting enzymes involved in inflammation and cancer progression. Additionally, its interaction with specific receptors has been explored as a means to develop targeted therapies.

The use of computational chemistry and molecular modeling techniques has played a pivotal role in understanding the binding mechanisms of this compound. These tools have enabled researchers to predict how N-[3-(difluoromethoxy)phenyl]-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide interacts with biological targets at an atomic level. This information is crucial for optimizing drug design and improving therapeutic efficacy.

In conclusion, N-[3-(difluoromethoxy)phenyl]-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel therapeutic agents.